Cas no 1247492-56-3 (N-Cycloheptylbicyclo[2.2.1]heptan-2-amine)

• Product Name: N-Cycloheptylbicyclo[2.2.1]heptan-2-amine
• CAS No: 1247492-56-3
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• CID: 5177524
• PubChem ID: 61310117
• Update Time: 2026-03-05

N-Cycloheptylbicyclo[2.2.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Cycloheptylbicyclo[2.2.1]heptan-2-amine
• Bicyclo[2.2.1]heptan-2-amine, N-cycloheptyl-

• Inchi： 1S/C14H25N/c1-2-4-6-13(5-3-1)15-14-10-11-7-8-12(14)9-11/h11-15H,1-10H2
• InChI Key： JLVDUIYVNSUXOE-UHFFFAOYSA-N
• SMILES： N(C1CCCCCC1)C1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3.9
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-Cycloheptylbicyclo[2.2.1]heptan-2-amine

Professional Introduction to N-Cycloheptylbicyclo[2.2.1]heptan-2-amine (CAS No. 1247492-56-3)

N-Cycloheptylbicyclo[2.2.1]heptan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1247492-56-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate bicyclic structure and amine functional group, has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The structural framework of N-Cycloheptylbicyclo[2.2.1]heptan-2-amine consists of a bicyclo[2.2.1]heptane core substituted with a cycloheptyl group at the nitrogen position. This unique configuration imparts distinct steric and electronic properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the amine group not only enhances the compound's solubility in polar solvents but also provides a site for further functionalization, enabling the development of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in the exploration of bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The< strong>bicyclo[2.2.1]heptane scaffold, in particular, has been widely studied for its role in various biologically active compounds, including analgesics and anti-inflammatory agents. The incorporation of a cycloheptyl substituent into this scaffold further modulates the electronic distribution and steric environment, potentially leading to enhanced binding affinity and selectivity towards target enzymes or receptors.

One of the most compelling aspects of N-Cycloheptylbicyclo[2.2.1]heptan-2-amine is its utility as a building block in synthetic chemistry. The compound's amine functionality allows for facile introduction of various pharmacophoric groups through classical organic transformations such as nucleophilic substitution, reductive amination, and diazotization reactions. These modifications have been exploited to generate libraries of derivatives for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The pharmaceutical industry has increasingly leveraged computational methods to accelerate the discovery and optimization of novel drug candidates. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been instrumental in understanding the interactions between N-Cycloheptylbicyclo[2.2.1]heptan-2-amine and biological targets such as enzymes and receptors. These studies have revealed insights into the compound's binding mode and provided rational guidance for designing more potent and selective analogs.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. The development of transition-metal-catalyzed reactions has enabled more efficient access to complex cyclic structures, including those featuring strained rings like the bicyclo[2.2.1]heptane system. Such methodologies have not only improved yields but also allowed for greater functional diversity, paving the way for innovative drug discovery programs.

In addition to its synthetic utility, N-Cycloheptylbicyclo[2.2.1]heptan-2-amine has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have highlighted its activity against various biological targets, including enzymes involved in inflammatory pathways and neurotransmitter systems. These findings have spurred further research into developing derivatives with improved pharmacokinetic profiles and reduced side effects.

The role of computational chemistry in guiding experimental design has been particularly noteworthy in recent years. Machine learning algorithms have been trained on large datasets of bioactive compounds to predict new molecular structures with desired properties. By integrating these computational tools with traditional synthetic approaches, researchers can more efficiently navigate the complex chemical space and identify promising candidates for further development.

The versatility of N-Cycloheptylbicyclo[2.2.1]heptan-2-amine as a scaffold has also been recognized in industrial settings where high-throughput synthesis is employed to generate large libraries of compounds for screening purposes. Automated synthesis platforms coupled with robotic sampling systems have enabled rapid exploration of chemical space, allowing researchers to identify lead compounds more quickly than traditional methods alone.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in precise ways. The continued exploration of N-Cycloheptylbicyclo[2.2.1]heptan-2-amine and its derivatives represents an important step forward in this endeavor, offering new opportunities for therapeutic intervention across a range of diseases.